Cas no 2228790-66-5 (tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate
• CAS No: 2228790-66-5
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6335200
• PubChem ID: 165623222
• Update Time: 2025-10-22

tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate
• EN300-1888746
• tert-butyl N-methyl-N-[1-oxo-2-(1H-pyrrol-3-yl)propan-2-yl]carbamate
• 2228790-66-5

• Inchi： 1S/C13H20N2O3/c1-12(2,3)18-11(17)15(5)13(4,9-16)10-6-7-14-8-10/h6-9,14H,1-5H3
• InChI Key： WYGKNPPKKWGFCG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CNC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate

tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate (CAS No. 2228790-66-5): An Overview

tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate (CAS No. 2228790-66-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological disorders and cancer.

The structure of tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate is composed of a tert-butyl group, a methyl group, and a pyrrole ring, all interconnected through a carbamate linkage. The presence of the pyrrole ring, a five-membered heterocyclic aromatic compound, imparts unique chemical and biological properties to the molecule. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the carbamate linkage contributes to its reactivity and functional versatility.

Recent research has focused on the pharmacological properties of tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a key factor in the pathogenesis of these conditions.

In addition to its neuroprotective effects, tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The synthesis of tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-yl)propan-2-ylcarbamate has been optimized to improve yield and purity. Common synthetic routes involve the reaction of tert-butyl isocyanate with an appropriate amine derivative, followed by oxidation to form the desired carbamate. These synthetic methods are scalable and can be adapted for large-scale production in pharmaceutical settings.

One of the key challenges in the development of tert-butyl N-methyl-N-1-oxo-2-(1H-pyrrol-3-y l)propan - 2 - ylcarbamate as a therapeutic agent is ensuring its bioavailability and pharmacokinetic properties. Researchers have employed various strategies to enhance these properties, including the use of prodrugs and nanoparticle formulations. These approaches aim to improve the solubility, stability, and tissue distribution of the compound, thereby enhancing its therapeutic efficacy.

The safety profile of tert-butyl N-methyl-N - 1 - oxo - 2 - ( 1 H - pyrrol - 3 - yl ) propan - 2 - ylcarbamate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl N-methyl-N - 1 - oxo - 2 - ( 1 H - pyrrol - 3 - yl ) propan - 2 - ylcarbamate (CAS No. 2228790 - 66 - 5) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Its unique chemical structure and pharmacological properties make it an attractive molecule for further investigation and potential clinical application.